Cas no 702636-35-9 (4-Benzothiazolol,2,6-diamino-)

• Product Name: 4-Benzothiazolol,2,6-diamino-
• CAS No: 702636-35-9
• MF: C₈H₉N₃OS
• MW: 195.241559743881
• CID: 557361
• PubChem ID: 768524
• Update Time: 2025-06-25

4-Benzothiazolol,2,6-diamino- Chemical and Physical Properties

Names and Identifiers

• 4-Benzothiazolol,2,6-diamino-
• 4-Benzothiazolol,2,6-diamino-(9CI)
• 4-METHOXY-BENZOTHIAZOLE-2,6-DIAMINE
• 702636-35-9
• EU-0034768
• Oprea1_589125
• 4-Methoxybenzo[d]thiazole-2,6-diamine
• AKOS000299456
• SR-01000400095
• SR-01000400095-1
• TCMDC-124235
• Oprea1_410857
• CHEMBL587076
• 4-methoxy-1,3-benzothiazole-2,6-diamine

• Inchi： 1S/C8H9N3OS/c1-12-5-2-4(9)3-6-7(5)11-8(10)13-6/h2-3H,9H2,1H3,(H2,10,11)
• InChI Key： CYICLOPCYFOPRK-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C(=CC(=CC1=2)N)OC

Computed Properties

• Exact Mass: 195.04663309g/mol
• Monoisotopic Mass: 195.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 102Ų

Additional information on 4-Benzothiazolol,2,6-diamino-

4-Benzothiazolol,2,6-diamino- (CAS No 702636-35-9): A Comprehensive Overview

4-Benzothiazolol,2,6-diamino-, also known by its CAS registry number 702636-35-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiazoles, which are widely studied due to their unique electronic properties and potential applications in various industries. The structure of 4-Benzothiazolol,2,6-diamino- consists of a benzothiazole ring system with amino groups at the 2 and 6 positions, making it a diamine derivative.

The benzothiazole moiety is a heterocyclic aromatic compound composed of a benzene ring fused to a thiazole ring. The thiazole ring contains one sulfur atom and one nitrogen atom, contributing to the compound's distinct electronic characteristics. The presence of amino groups at the 2 and 6 positions introduces additional functionality, enhancing the compound's reactivity and versatility in chemical reactions.

Recent studies have highlighted the potential of 4-Benzothiazolol,2,6-diamino- in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies. The amino groups in the molecule act as coordinating units, enabling strong interactions with metal ions and facilitating the formation of stable frameworks.

In addition to its role in materials science, 4-Benzothiazolol,2,6-diamino- has shown promise in pharmaceutical research. The benzothiazole core is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for drug design. Recent research has explored the potential of this compound as a precursor for bioactive molecules with anti-inflammatory and anticancer properties.

The synthesis of 4-Benzothiazolol,2,6-diamino- typically involves multi-step processes that include nucleophilic substitution and condensation reactions. Researchers have optimized these methods to improve yield and purity, ensuring scalability for industrial applications. The compound can also be functionalized further by introducing additional substituents or modifying its structure to tailor its properties for specific uses.

From an environmental perspective, the synthesis and application of 4-Benzothiazolol,2,6-diamino- have been evaluated for their sustainability. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. These advancements align with the growing demand for eco-friendly chemical processes in modern industries.

In conclusion, 4-Benzothiazolol,2,6-diamino- (CAS No 702636-35-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations in chemistry and materials science.